4-{[[2-(dimethylamino)ethyl](methyl)amino]methyl}-2-methoxy-6-nitrophenol

• IUPAC Name: 4-[[2-(dimethylamino)ethyl-methylamino]methyl]-2-methoxy-6-nitrophenol
• InChI: InChI=1S/C13H21N3O4/c1-14(2)5-6-15(3)9-10-7-11(16(18)19)13(17)12(8-10)20-4/h7-8,17H,5-6,9H2,1-4H3
• InChI Key: HVLYZSFYSVWPDB-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CCN(C)CC1=CC(=C(C(=C1)OC)O)[N+](=O)[O-]
• Molecular Formula: C13H21N3O4
• Molecular Weight: 283.32 g/mol

Description

4-{[[2-(dimethylamino)ethyl](methyl)amino]methyl}-2-methoxy-6-nitrophenol, commonly known as DNP, is a chemical compound that has gained significant attention in scientific research due to its unique properties. DNP is a yellow crystalline powder that is soluble in water and organic solvents. It is widely used in biochemical research to study mitochondrial function, oxidative stress, and energy metabolism.

Mechanism of Action

DNP acts as a protonophore, disrupting the proton gradient across the mitochondrial inner membrane. This leads to the uncoupling of oxidative phosphorylation, which results in the dissipation of energy as heat. DNP also increases the production of reactive oxygen species, leading to oxidative stress and the activation of cellular stress response pathways.
Biochemical and Physiological Effects
DNP has been shown to have a variety of biochemical and physiological effects, including an increase in metabolic rate, weight loss, and improved insulin sensitivity. It has also been shown to have anti-inflammatory and antioxidant properties, which may be beneficial in the treatment of various diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using DNP in lab experiments is its ability to uncouple oxidative phosphorylation, which allows for the study of mitochondrial function and energy metabolism. However, DNP has some limitations, including its toxicity and potential for off-target effects. Careful dosing and monitoring are required to ensure the safety and accuracy of experiments using DNP.

Future Directions

There are many potential future directions for research on DNP, including the development of new drugs that target mitochondrial function and energy metabolism. DNP may also have applications in the treatment of metabolic disorders, such as obesity and diabetes, as well as in the prevention of age-related diseases. Further research is needed to fully understand the mechanisms of action and potential therapeutic uses of DNP.

Synthesis Methods

DNP is synthesized through a multi-step process that involves the reaction of 2,4-dinitrochlorobenzene with N,N-dimethylaminoethanol, followed by the addition of formaldehyde and sodium borohydride. The resulting compound is then reacted with 2-methoxyphenol to yield DNP.

Scientific Research Applications

DNP is widely used in scientific research to study the biochemical and physiological effects of oxidative stress and mitochondrial dysfunction. It has been shown to increase the metabolic rate of cells by uncoupling oxidative phosphorylation, leading to an increase in energy expenditure and weight loss. DNP has also been used to study the mechanism of action of various drugs and toxins that affect mitochondrial function.